2-(2,4-dichlorophenoxy)-N'-[1-(2-naphthyl)ethylidene]acetohydrazide

• IUPAC Name: 2-(2,4-dichlorophenoxy)-N-[(E)-1-naphthalen-2-ylethylideneamino]acetamide
• InChI: InChI=1S/C20H16Cl2N2O2/c1-13(15-7-6-14-4-2-3-5-16(14)10-15)23-24-20(25)12-26-19-9-8-17(21)11-18(19)22/h2-11H,12H2,1H3,(H,24,25)/b23-13+
• InChI Key: DKXFKHXSLSVIEY-YDZHTSKRSA-N
• Canonical SMILES: CC(=NNC(=O)COC1=C(C=C(C=C1)Cl)Cl)C2=CC3=CC=CC=C3C=C2
• Isomeric SMILES: C/C(=N\NC(=O)COC1=C(C=C(C=C1)Cl)Cl)/C2=CC3=CC=CC=C3C=C2
• Molecular Formula: C20H16Cl2N2O2
• Molecular Weight: 387.3 g/mol

Description

2-(2,4-dichlorophenoxy)-N'-[1-(2-naphthyl)ethylidene]acetohydrazide, also known as NDEA, is a chemical compound that has been widely studied for its various scientific research applications. It is a potent inhibitor of the enzyme aldehyde dehydrogenase, which makes it useful in cancer research and treatment.

Mechanism of Action

2-(2,4-dichlorophenoxy)-N'-[1-(2-naphthyl)ethylidene]acetohydrazide works by binding to the active site of aldehyde dehydrogenase, thereby inhibiting its activity. This leads to an accumulation of toxic aldehydes in the cell, which can lead to cell death. In cancer cells, this can lead to the selective killing of cancer cells while sparing normal cells.
Biochemical and Physiological Effects:
2-(2,4-dichlorophenoxy)-N'-[1-(2-naphthyl)ethylidene]acetohydrazide has been shown to have a number of biochemical and physiological effects. It has been found to induce DNA damage and apoptosis in cancer cells, and to inhibit tumor growth in animal models. It has also been found to have anti-inflammatory and antioxidant effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-(2,4-dichlorophenoxy)-N'-[1-(2-naphthyl)ethylidene]acetohydrazide is its potency as an inhibitor of aldehyde dehydrogenase. This makes it useful in a wide range of scientific research applications, particularly in cancer research and treatment. However, one limitation of 2-(2,4-dichlorophenoxy)-N'-[1-(2-naphthyl)ethylidene]acetohydrazide is its toxicity, which can make it difficult to work with in lab experiments.

Future Directions

There are a number of future directions for research on 2-(2,4-dichlorophenoxy)-N'-[1-(2-naphthyl)ethylidene]acetohydrazide. One area of interest is the development of more potent and selective inhibitors of aldehyde dehydrogenase. Another area of interest is the use of 2-(2,4-dichlorophenoxy)-N'-[1-(2-naphthyl)ethylidene]acetohydrazide in combination with other cancer drugs to enhance their effectiveness. Finally, there is interest in exploring the potential use of 2-(2,4-dichlorophenoxy)-N'-[1-(2-naphthyl)ethylidene]acetohydrazide in other areas of scientific research, such as neurodegenerative diseases.

Scientific Research Applications

2-(2,4-dichlorophenoxy)-N'-[1-(2-naphthyl)ethylidene]acetohydrazide has been widely studied for its various scientific research applications. It has been found to be a potent inhibitor of the enzyme aldehyde dehydrogenase, which is involved in the metabolism of alcohol and other toxins. This makes it useful in cancer research and treatment, as cancer cells often have higher levels of aldehyde dehydrogenase than normal cells.